Cas no 1123171-93-6 (Methyl 3-bromo-5-fluoro-4-nitrobenzoate)

• Product Name: Methyl 3-bromo-5-fluoro-4-nitrobenzoate
• CAS No: 1123171-93-6
• MF: C₈H₅BrFNO₄
• MW: 278.03200507164
• MDL: MFCD14635859
• CID: 1089146
• PubChem ID: 68727143
• Update Time: 2025-06-09

Methyl 3-bromo-5-fluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-bromo-5-fluoro-4-nitrobenzoate
• AK139034
• Methyl 3-bromo-5-fluoro-4-nitro-benzoate
• VTKKLEVLDPUKPD-UHFFFAOYSA-N
• SY118964
• AX8260639
• 3-bromo-5-fluoro-4-nitro-benzoic acid methyl ester
• AKOS022174272
• DTXSID40738916
• SCHEMBL3646690
• DS-6504
• Methyl3-bromo-5-fluoro-4-nitrobenzoate
• CS-0139649
• YUB17193
• AB9640
• DB-172081
• MFCD14635859
• 1123171-93-6
• DTXCID30689660

• MDL： MFCD14635859
• Inchi： 1S/C8H5BrFNO4/c1-15-8(12)4-2-5(9)7(11(13)14)6(10)3-4/h2-3H,1H3
• InChI Key： VTKKLEVLDPUKPD-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C=C(C=1[N+](=O)[O-])F

Computed Properties

• Exact Mass: 276.93860g/mol
• Monoisotopic Mass: 276.93860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.1
• XLogP3: 2.4

Additional information on Methyl 3-bromo-5-fluoro-4-nitrobenzoate

Methyl 3-bromo-5-fluoro-4-nitrobenzoate (CAS No. 1123171-93-6): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Methyl 3-bromo-5-fluoro-4-nitrobenzoate (CAS No. 1123171-93-6) is a versatile organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound is characterized by the presence of a bromo, fluoro, and nitro substituent on a benzoate scaffold, which imparts distinct chemical and biological properties. In this article, we will delve into the synthesis, properties, and potential applications of methyl 3-bromo-5-fluoro-4-nitrobenzoate, highlighting recent advancements and research findings.

The synthesis of methyl 3-bromo-5-fluoro-4-nitrobenzoate typically involves a multi-step process that begins with the bromination of a fluoro-substituted benzene derivative. The subsequent nitration step introduces the nitro group, followed by esterification to form the final product. One common synthetic route involves the reaction of 3-bromo-5-fluorobenzoic acid with methanol in the presence of an acid catalyst such as sulfuric acid or p-toluenesulfonic acid. This method yields high purity methyl 3-bromo-5-fluoro-4-nitrobenzoate with good yields.

The physical and chemical properties of methyl 3-bromo-5-fluoro-4-nitrobenzoate are crucial for understanding its behavior in various applications. This compound is a white crystalline solid with a melting point ranging from 80 to 85°C. It is moderately soluble in organic solvents such as methanol, ethanol, and dichloromethane but has limited solubility in water. The presence of the bromo, fluoro, and nitro groups imparts strong electron-withdrawing effects, making it highly reactive in various chemical reactions.

In terms of its spectroscopic properties, methyl 3-bromo-5-fluoro-4-nitrobenzoate exhibits characteristic absorption bands in UV/Vis spectroscopy due to the conjugation between the aromatic ring and the nitro group. Infrared (IR) spectroscopy reveals strong peaks corresponding to the C=O stretch of the ester group at around 1700 cm^-1, the C-F stretch at around 1200 cm^-1, and the N-O stretch at around 1500 cm^-1. Nuclear magnetic resonance (NMR) spectroscopy provides detailed information about the molecular structure, with distinct signals for the methyl, aromatic, and functional groups.

The biological activity of methyl 3-bromo-5-fluoro-4-nitrobenzoate has been a subject of extensive research in recent years. Studies have shown that this compound exhibits potent antimicrobial activity against a wide range of bacteria and fungi. The bromo and fluoro substituents contribute to its ability to disrupt microbial cell membranes, while the nitro group enhances its overall bioactivity. Additionally, preliminary studies have indicated that methyl 3-bromo-5-fluoro-4-nitrobenzoate may have potential as an anticancer agent due to its ability to induce apoptosis in cancer cells.

In pharmaceutical research, methyl 3-bromo-5-fluoro-4-nitrobenzoate is often used as an intermediate in the synthesis of more complex molecules with therapeutic potential. For example, it can serve as a building block for the development of novel antibiotics or anticancer drugs. Recent advancements in combinatorial chemistry and high-throughput screening have facilitated the rapid identification of derivatives with enhanced biological activity. These efforts have led to the discovery of several promising lead compounds that are currently undergoing preclinical evaluation.

The environmental impact of methyl 3-bromo-5-fluoro-4-nitrobenzoate is another important consideration in its use and application. While this compound is not classified as a hazardous substance under current regulations, it is essential to handle it with care to prevent environmental contamination. Proper waste disposal methods should be employed to minimize any potential ecological impact.

In conclusion, methyl 3-bromo-5-fluoro-4-nitrobenzoate (CAS No. 1123171-93-6) is a valuable compound with diverse applications in pharmaceutical research. Its unique chemical structure and biological activity make it an attractive candidate for further investigation and development into novel therapeutic agents. As research continues to advance, it is likely that new applications and derivatives will emerge, further expanding its utility in various fields.